Piperazine, 1-[2-bromo-5-(trifluoromethyl)phenyl]-4-methyl-

• Molecular Formula: C12H14BrF3N2
• Molecular Weight: 323.15 g/mol
• IUPAC Name: 1-[2-bromo-5-(trifluoromethyl)phenyl]-4-methylpiperazine
• InChI: InChI=1S/C12H14BrF3N2/c1-17-4-6-18(7-5-17)11-8-9(12(14,15)16)2-3-10(11)13/h2-3,8H,4-7H2,1H3
• InChI Key: IPQGWNBBOPOKKJ-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=C(C=CC(=C2)C(F)(F)F)Br

Description

Piperazine, 1-[2-bromo-5-(trifluoromethyl)phenyl]-4-methyl- is a useful research compound. Its molecular formula is C12H14BrF3N2 and its molecular weight is 323.15 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A microwave vial was charged with 1-methylpiperazine (1.371 mL, 12.35 mmol) and 4-bromo-3-fluorobenzotrifluoride (1.000 mL, 4.12 mmol), and was heated under microwave irradiation at 180° C. for 90 minutes. The reaction was concentrated under a vacuum, and the solids were then filtered and washed with DCM (solids contained only minor amounts of product). The filtrate was then concentrated under a vacuum to yield 1-(2-bromo-5-(trifluoromethyl)phenyl)-4-methylpiperazine, mixed with starting bromide. Material was used without further purification.